molecular formula C6H7FN2O B6250988 2-fluoro-6-methoxypyridin-4-amine CAS No. 1227586-58-4

2-fluoro-6-methoxypyridin-4-amine

Cat. No. B6250988
CAS RN: 1227586-58-4
M. Wt: 142.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-6-methoxypyridin-4-amine is a chemical compound with the molecular formula C6H7FN2O . It has a molecular weight of 142.13 . The compound appears as a pale yellow to yellow solid, semi-solid, or liquid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C6H7FN2O/c1-10-6-3-4(8)2-5(7)9-6/h2-3H,1H3,(H2,8,9) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

This compound is a pale yellow to yellow solid, semi-solid, or liquid . It should be stored in a dark place, sealed in dry conditions, at a temperature between 2-8°C . The compound has a molecular weight of 142.13 .

Scientific Research Applications

  • Nucleoside Synthesis : Nesnow and Heidelberger (1975) discussed the synthesis of pyridine nucleosides related to 5-fluorocytosine from 4-amino-5-fluoro-2-methoxypyridine, highlighting its role in the development of nucleoside analogs. These compounds have potential applications in medicinal chemistry (Nesnow & Heidelberger, 1975).

  • Molecular Structure Analysis : Böck et al. (2021) studied the structural characteristics of N-(6-methoxypyridin-3-yl)-4-(pyridin-2-yl)thiazol-2-amine and its derivatives, providing insights into their molecular conformations and intermolecular hydrogen bonding patterns. This research contributes to the understanding of molecular interactions in similar compounds (Böck et al., 2021).

  • Antibacterial Activity : Egawa et al. (1984) explored pyridonecarboxylic acids as antibacterial agents, including derivatives of 6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid. Their research provided valuable information on the structure-activity relationships and antibacterial efficacy of these compounds (Egawa et al., 1984).

  • Antitumor Agents : Tsuzuki et al. (2004) investigated 7-substituted 1,4-dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic acids as potential antitumor agents. Their work revealed the cytotoxic activity of these compounds against various tumor cell lines, contributing to cancer research (Tsuzuki et al., 2004).

  • Fluorination Synthesis Methods : Kuduk et al. (2005) developed an efficient method for synthesizing fluoropyridines, including 2-fluoro-6-methoxypyridin-4-amine. This method is important for the production of fluorinated compounds in pharmaceutical and chemical industries (Kuduk et al., 2005).

  • Nucleophilic Amination : Pang et al. (2018) described a new protocol for the nucleophilic amination of methoxypyridines, providing a pathway to synthesize various aminopyridines of medicinal interest (Pang et al., 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and if in eyes, rinsing cautiously with water for several minutes .

Mechanism of Action

Target of Action

It is known to be used in suzuki–miyaura (sm) cross-coupling reactions , which suggests that its targets could be various organoboron reagents used in these reactions.

Mode of Action

In the context of SM cross-coupling reactions, 2-fluoro-6-methoxypyridin-4-amine likely interacts with its targets through a process of oxidative addition and transmetalation . Oxidative addition involves the donation of electrons from palladium to form a new Pd–C bond with the compound. Transmetalation then occurs, transferring the compound from boron to palladium .

Biochemical Pathways

Given its use in sm cross-coupling reactions, it can be inferred that it plays a role in the formation of carbon-carbon bonds, which are fundamental to many biochemical pathways .

Pharmacokinetics

It is known to be a solid or semi-solid substance that should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°c . These properties suggest that its bioavailability could be influenced by factors such as formulation, route of administration, and individual patient characteristics.

Result of Action

Given its role in sm cross-coupling reactions, it likely contributes to the formation of new carbon-carbon bonds, which could have various downstream effects depending on the specific context of its use .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its stability can be affected by light, humidity, and temperature . Additionally, the efficacy of its action in SM cross-coupling reactions can be influenced by the specific conditions of the reaction, such as the presence of other reagents and the reaction temperature .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-6-methoxypyridin-4-amine involves the introduction of a fluoro group at the 2-position of pyridine, followed by the introduction of a methoxy group at the 6-position. Finally, an amino group is introduced at the 4-position of the pyridine ring.", "Starting Materials": [ "2-chloro-6-methoxypyridine", "potassium fluoride", "copper(I) iodide", "sodium borohydride", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: 2-chloro-6-methoxypyridine is reacted with potassium fluoride and copper(I) iodide in ethanol to introduce a fluoro group at the 2-position of the pyridine ring.", "Step 2: The resulting product is then reacted with sodium borohydride in ethanol to reduce the nitro group to an amino group at the 4-position of the pyridine ring.", "Step 3: The amino group is then protected by reacting the product with ammonium chloride and sodium hydroxide in water to form the corresponding ammonium salt.", "Step 4: The protected product is then reacted with sodium borohydride in ethanol to reduce the methoxy group to a hydroxyl group at the 6-position of the pyridine ring.", "Step 5: The amino group is then deprotected by reacting the product with hydrochloric acid in water to form the final product, 2-fluoro-6-methoxypyridin-4-amine." ] }

CAS RN

1227586-58-4

Molecular Formula

C6H7FN2O

Molecular Weight

142.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.